Cas no 147871-74-7 (2-Methyl-3-propylthiophene)

• Product Name: 2-Methyl-3-propylthiophene
• CAS No: 147871-74-7
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 2621638
• PubChem ID: 6429953
• Update Time: 2025-10-29

2-Methyl-3-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-propylthiophene
• BS-27625
• Thiophene, 2-methyl-3-propyl
• CS-0211874
• 147871-74-7
• SCHEMBL1521714
• WACBPVASTREVAF-UHFFFAOYSA-N

• Inchi： 1S/C8H12S/c1-3-4-8-5-6-9-7(8)2/h5-6H,3-4H2,1-2H3
• InChI Key： WACBPVASTREVAF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)CCC

Computed Properties

• Exact Mass: 140.06597156g/mol
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 185.3±9.0 °C at 760 mmHg
• Flash Point: 45.1±4.9 °C
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

2-Methyl-3-propylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Methyl-3-propylthiophene

Introduction to 2-Methyl-3-propylthiophene (CAS No. 147871-74-7)

2-Methyl-3-propylthiophene, with the chemical formula C₁₀H₁₄S, is a heterocyclic compound belonging to the thiophene family. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in medicinal chemistry and material science. The presence of both methyl and propyl substituents on the thiophene ring imparts distinct electronic and steric characteristics, making it a versatile scaffold for further chemical modifications.

The CAS number 147871-74-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. Thiophenes, as a class of compounds, are widely studied for their role in biological processes and their utility as intermediates in drug synthesis. The specific arrangement of substituents in 2-methyl-3-propylthiophene influences its reactivity and interaction with biological targets, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 2-Methyl-3-propylthiophene has emerged as a promising candidate due to its ability to serve as a precursor for more complex molecules. Its structural framework allows for modifications that can enhance binding affinity to specific receptors or enzymes, making it valuable in the development of small-molecule drugs.

One of the most intriguing aspects of 2-methyl-3-propylthiophene is its potential application in the synthesis of bioactive molecules. Researchers have explored its use in creating derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The thiophene ring itself is known to be a key structural motif in many pharmacologically active compounds, and the introduction of alkyl groups like methyl and propyl further diversifies its chemical landscape.

The long-tail keyword "2-methyl-3-propylthiophene" is frequently used in academic databases and patent filings, reflecting its growing relevance in synthetic chemistry. The compound's stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis. Additionally, its solubility profile allows for easy incorporation into diverse solvent systems, facilitating further functionalization.

Recent advancements in computational chemistry have enabled more efficient screening of thiophene derivatives like 2-methyl-3-propylthiophene for their biological activity. Machine learning models can predict how different substituents will affect the compound's interactions with biological targets, significantly reducing the time and cost associated with experimental screening. This approach has already led to the discovery of several novel drug candidates based on thiophene scaffolds.

In material science, 2-methyl-3-propylthiophene has shown promise as a building block for organic semiconductors. The conjugated system of the thiophene ring contributes to its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify both the ring structure and substituents allows researchers to fine-tune the electronic characteristics of these materials for specific applications.

The synthesis of 2-methyl-3-propylthiophene typically involves Friedel-Crafts alkylation or other coupling reactions that introduce the methyl and propyl groups onto the thiophene core. These reactions are well-established in organic chemistry and can be optimized for high yields and purity. The availability of reliable synthetic routes ensures that researchers can readily access this compound for their studies.

One notable study published last year demonstrated the use of 2-methyl-3-propylthiophene as an intermediate in the synthesis of a novel antifungal agent. The researchers modified the thiophene derivative to enhance its binding affinity to fungal cell membranes, resulting in potent antifungal activity against resistant strains. This work highlights the compound's potential as a starting point for developing new treatments against microbial infections.

The pharmaceutical industry continues to explore thiophene-based compounds due to their diverse biological activities. 2-Methyl-3-propylthiophene is no exception, with ongoing research investigating its role in treating neurological disorders, cardiovascular diseases, and even infectious diseases. The ability to derive multiple pharmacologically relevant compounds from a single scaffold underscores its importance in drug discovery.

As computational methods improve, so does our understanding of how structural modifications affect biological activity. For instance, studies using molecular dynamics simulations have shown that small changes in the substitution pattern on the thiophene ring can significantly alter binding interactions with target proteins. This knowledge is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The environmental impact of synthesizing complex organic molecules is also a growing concern. Fortunately, 2-methyl-3-propylthiophene can be produced using green chemistry principles, such as catalytic processes that minimize waste and energy consumption. These sustainable approaches are essential for ensuring that drug development remains viable long-term without compromising environmental standards.

In conclusion, 2-methyl-3-propylthiophene (CAS No. 147871-74-7) is a multifaceted compound with significant potential across multiple fields. Its unique structure makes it an excellent candidate for further research in medicinal chemistry, material science, and beyond. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's full potential.